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Executive Summary

trans-4-Propylcyclohexanemethanol (CAS: 71458-06-5), often abbreviated as 3CMOH, is a
highly specialized cycloaliphatic primary alcohol. Characterized by its unique trans-1,4-
disubstituted stereochemistry, this compound serves as a critical building block in the synthesis
of advanced nematic liquid crystals, active pharmaceutical ingredients (APIs), and complex
fragrance profiles[1].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural
advantages, and a validated synthetic methodology, designed specifically for researchers and
engineers in materials science and drug development.

Core Physicochemical Properties

The utility of trans-4-Propylcyclohexanemethanol is intrinsically linked to its physical and
chemical profile. The trans-configuration is thermodynamically favored, allowing both the propyl
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chain and the hydroxymethyl group to occupy equatorial positions on the cyclohexane chair

conformation. This minimizes 1,3-diaxial steric strain and enforces a rigid, linear, rod-like

molecular geometry—a fundamental prerequisite for mesogenic (liquid crystal) alignment.

Below is a summary of its core quantitative physicochemical data[2]:

Property Value Mechanistic Implication

Unique chemical registry
CAS Number 71458-06-5 , N

identifier.

Aliphatic nature ensures low
Molecular Formula C10H200

optical birefringence.

Molecular Weight

156.267 g/mol

Low molecular weight
facilitates high volatility and

low viscosity.

Density

0.872 g/lcm3

Standard for non-halogenated

cycloaliphatic alcohols.

Boiling Point

222.5 °C (at 760 mmHg)

High thermal stability; suitable
for high-temperature

esterifications.

Flash Point

96.45 °C

Requires standard flammable

liquid handling protocols.

XLogP3 (Lipophilicity)

2.585

Optimal hydrophobic anchor
for pharmaceutical target

binding.

Topological Polar Surface Area

20.23 Az

Dictated entirely by the primary
hydroxyl group; excellent

membrane permeability.

Synthetic Methodology & Workflow

The industrial and laboratory-scale synthesis of trans-4-Propylcyclohexanemethanol relies

on the aggressive, yet chemoselective, reduction of trans-4-n-propylcyclohexane carboxylic
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acid[3].

Self-Validating Experimental Protocol: Lithium
Aluminum Hydride (LiAlH4) Reduction

Expertise & Causality: LiAIH4 is selected over milder reducing agents (like NaBHa4) because
carboxylic acids are highly resistant to reduction. Dry diethyl ether is utilized as the solvent to
coordinate the lithium ions, enhancing the electrophilicity of the carbonyl carbon while
preventing violent, exothermic hydrolysis of the hydride.

Step-by-Step Methodology:

e Preparation: Suspend 11.4 g (0.3 mol) of LiAlH4 in 300 mL of anhydrous diethyl ether under
an inert argon atmosphere. Validation: The suspension should appear uniformly gray without
clumping, indicating active, unoxidized hydride.

» Addition: Dissolve 23.8 g (0.14 mol) of trans-4-n-propylcyclohexane carboxylic acid in 150
mL of dry ether. Add this solution dropwise to the LiAlH4 suspension at 0 °C to control the
exothermic evolution of hydrogen gas.

o Reflux: Once addition is complete, heat the reaction mixture to reflux (approx. 35 °C) for
exactly 2 hours to drive the reduction to completion.

e Quenching (Fieser-style modification): Cool the flask to 0 °C. Carefully decompose the
unreacted LiAIH4 by slowly adding water dropwise until hydrogen evolution ceases.
Causality: This neutralizes the active hydride safely before acid introduction.

» Acidic Workup: Pour the reaction mixture into 20% hydrochloric acid (HCI) and stir
vigorously. Validation: Check the aqueous phase pH; it must be < 2. This confirms the
complete destruction of the aluminate complexes, solubilizing the aluminum salts and
releasing the free alcohol into the organic phase.

o Extraction & Purification: Extract the product with diethyl ether. Wash the combined organic
phases with distilled water to remove residual acid, dry over anhydrous MgSQOa, and
concentrate under reduced pressure. Validation: GC-MS or TLC should confirm the complete
disappearance of the carboxylic acid peak/spot, verifying a >95% yield of the primary
alcohol.
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Caption: Synthetic workflow for trans-4-Propylcyclohexanemethanol via LiAlH4 reduction.
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Applications in Liquid Crystal (LC) Technologies

In the realm of advanced materials, companies like4[4] utilize 3CMOH as a cornerstone
intermediate for synthesizing nematic liquid crystals.

When the primary alcohol of 3CMOH is esterified or etherified to an aromatic or fluorinated
core, the resulting liquid crystal monomer exhibits highly desirable properties[1]:

» Low Optical Anisotropy (An): Unlike highly conjugated biphenyl systems, the fully saturated
cyclohexane ring does not strongly interact with polarized light, reducing unwanted
birefringence in high-contrast displays.

» Low Rotational Viscosity (y1): The flexible, unbranched propyl chain and the lack of pi-pi
stacking interactions allow the molecules to rotate rapidly under an applied electric field,
drastically improving the response time of LCD panels.

trans-1,4-Cyclohexane Ring Equatorial Propyl Chain Methanol Moiety

Site for Esterification/

[Low Optical Anisotropy (An)j [Low Rotational Viscosity (yl)j Etherification

D

Fast-Response Nematic LCDs

Click to download full resolution via product page
Caption: Structure-property relationships of 3SCMOH driving liquid crystal performance.

Pharmaceutical and Fragrance Applications

Beyond materials science, the 1[1] is expanding due to its utility in organic synthesis for drug
development and perfumery.
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e Drug Development: With an XLogP3 of 2.585[2], 3CMOH is an ideal lipophilic fragment.
When conjugated to a pharmacophore, it enhances the molecule's ability to cross the blood-
brain barrier and cellular lipid bilayers without rendering the drug excessively greasy (which
would lead to poor aqueous solubility).

o Fragrance: The volatility profile (Boiling Point: 222.5 °C)[2] and cycloaliphatic structure impart
unique olfactory notes, acting as a stable, slow-release base note in complex fragrance
formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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